Cas no 1267057-16-8 (2-(5-chlorothiophen-2-yl)ethane-1-thiol)

• Product Name: 2-(5-chlorothiophen-2-yl)ethane-1-thiol
• CAS No: 1267057-16-8
• MF: C₆H₇ClS₂
• MW: 178.702778100967
• MDL: MFCD11521142
• CID: 5158490
• PubChem ID: 55275169
• Update Time: 2026-03-04

2-(5-chlorothiophen-2-yl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-(5-Chloro-2-thienyl)ethanethiol
• 2-(5-Chlorothiophen-2-yl)ethane-1-thiol
• 2-(5-chlorothiophen-2-yl)ethanethiol
• 2-(5-chlorothiophen-2-yl)ethane-1-thiol

• MDL： MFCD11521142
• Inchi： 1S/C6H7ClS2/c7-6-2-1-5(9-6)3-4-8/h1-2,8H,3-4H2
• InChI Key： TUUXRRGJCGYNAR-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CCS)S1

Computed Properties

• Exact Mass: 177.968
• Monoisotopic Mass: 177.968
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 29.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 2-(5-chlorothiophen-2-yl)ethane-1-thiol

Professional Introduction to 2-(5-chlorothiophen-2-yl)ethane-1-thiol (CAS No. 1267057-16-8)

2-(5-chlorothiophen-2-yl)ethane-1-thiol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and chemical properties. This compound, identified by the CAS number 1267057-16-8, has garnered attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this compound consists of a thiophene ring substituted with a chlorine atom at the 5-position and an ethanethiol side chain, which contributes to its distinctive reactivity and functionality.

The synthesis of 2-(5-chlorothiophen-2-yl)ethane-1-thiol involves a series of well-defined chemical reactions that highlight the compound's versatility. The process typically begins with the functionalization of the thiophene ring, followed by the introduction of the ethanethiol moiety. This synthetic route underscores the importance of precision in organic synthesis, particularly in controlling reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods have further refined the synthesis, making it more efficient and environmentally sustainable.

One of the most compelling aspects of 2-(5-chlorothiophen-2-yl)ethane-1-thiol is its potential as a building block in drug discovery. The presence of both aromatic and thiol functionalities makes it a valuable intermediate for constructing more complex molecules. In particular, the thiol group can participate in various chemical transformations, including nucleophilic substitution and metal coordination, which are crucial for designing pharmacologically active compounds. Researchers have leveraged these properties to explore its role in developing treatments for various diseases.

Recent studies have demonstrated the compound's efficacy in several pharmacological contexts. For instance, researchers have investigated its potential as an inhibitor of specific enzymatic targets, which could lead to novel therapeutic strategies for conditions such as cancer and inflammation. The interaction between 2-(5-chlorothiophen-2-yl)ethane-1-thiol and biological targets has been studied using computational modeling and experimental techniques, providing insights into its mechanism of action. These findings not only highlight its therapeutic potential but also offer a foundation for further optimization.

The compound's stability under various conditions is another critical factor that enhances its utility in pharmaceutical applications. Studies have shown that 2-(5-chlorothiophen-2-yl)ethane-1-thiol exhibits good stability in both aqueous and organic solvents, making it suitable for diverse formulations. This stability is essential for ensuring the compound's efficacy throughout the drug development process, from laboratory-scale synthesis to clinical trials. Additionally, its compatibility with different analytical techniques facilitates thorough characterization and quality control.

From a regulatory perspective, 2-(5-chlorothiophen-2-yl)ethane-1-thiol has been subject to rigorous evaluation to ensure compliance with safety and efficacy standards. Regulatory agencies require comprehensive data on its chemical properties, toxicology profiles, and potential side effects before approving its use in pharmaceutical products. The ongoing research efforts aim to provide this data while exploring new applications that could expand its utility in medicine.

The future prospects of 2-(5-chlorothiophen-2-yl)ethane-1-thiol are promising, with ongoing studies focusing on enhancing its pharmacological properties and exploring new synthetic pathways. Innovations in medicinal chemistry continue to drive the development of more effective and targeted therapies, and this compound is poised to play a significant role in this endeavor. As research progresses, it is expected that new applications will emerge, further solidifying its importance in the pharmaceutical industry.